Cas no 2680807-38-7 (4,4-dimethyl-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazol-2-amine)

• Product Name: 4,4-dimethyl-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazol-2-amine
• CAS No: 2680807-38-7
• MF: C₇H₁₁N₃S
• MW: 169.247339487076
• CID: 5878095
• PubChem ID: 165912731
• Update Time: 2025-06-11

4,4-dimethyl-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-4176954
• 4,4-dimethyl-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazol-2-amine
• 2680807-38-7

• Inchi： 1S/C7H11N3S/c1-7(2)5-4(3-9-7)11-6(8)10-5/h9H,3H2,1-2H3,(H2,8,10)
• InChI Key： AASZXMHVZCKGQO-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2=C1CNC2(C)C

Computed Properties

• Exact Mass: 169.06736854g/mol
• Monoisotopic Mass: 169.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 79.2Ų

Additional information on 4,4-dimethyl-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazol-2-amine

Recent Advances in the Study of 4,4-dimethyl-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazol-2-amine (CAS: 2680807-38-7)

The compound 4,4-dimethyl-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazol-2-amine (CAS: 2680807-38-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the synthetic versatility of 4,4-dimethyl-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazol-2-amine, which serves as a key intermediate in the development of novel heterocyclic compounds. The compound's fused pyrrolo-thiazole scaffold is of particular interest due to its resemblance to biologically active motifs found in several FDA-approved drugs. Researchers have employed advanced synthetic methodologies, including multicomponent reactions and catalytic cyclization, to optimize the yield and purity of this compound.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4,4-dimethyl-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazol-2-amine exhibits promising inhibitory effects against a range of kinase targets, including those implicated in cancer and inflammatory diseases. Molecular docking simulations suggest that the compound's amine and thiazole functionalities play a critical role in its binding affinity to these targets. These findings have spurred further investigation into its mechanism of action and structure-activity relationships (SAR).

One of the most notable advancements in the study of this compound is its potential application in the development of kinase inhibitors. A recent publication in the Journal of Medicinal Chemistry reported the derivatization of 4,4-dimethyl-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazol-2-amine to produce a series of analogs with enhanced selectivity and potency against specific kinase isoforms. These analogs showed low nanomolar IC50 values in enzymatic assays and demonstrated favorable pharmacokinetic properties in preclinical models.

Additionally, the compound's role in modulating protein-protein interactions (PPIs) has been explored. Researchers have identified that the pyrrolo-thiazole core can serve as a scaffold for disrupting PPIs involved in disease pathways, such as those in neurodegenerative disorders. This opens new avenues for the design of small-molecule therapeutics targeting previously undruggable targets.

Despite these promising developments, challenges remain in the clinical translation of 4,4-dimethyl-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazol-2-amine-based therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further medicinal chemistry optimization and in vivo studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles.

In conclusion, 4,4-dimethyl-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazol-2-amine (CAS: 2680807-38-7) represents a promising scaffold for drug discovery, with applications spanning oncology, inflammation, and neurology. Continued research into its synthetic modifications and biological profiling will be essential to fully realize its therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the development of novel chemical entities in the biomedical sciences.